1-(fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate

• IUPAC Name: 2,3-dimethylimidazol-3-ium-1-sulfonyl fluoride;trifluoromethanesulfonate
• InChI: InChI=1S/C5H8FN2O2S.CHF3O3S/c1-5-7(2)3-4-8(5)11(6,9)10;2-1(3,4)8(5,6)7/h3-4H,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key: YAZBWGHMIMMBFC-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C=CN1S(=O)(=O)F)C.C(F)(F)(F)S(=O)(=O)[O-]
• Molecular Formula: C6H8F4N2O5S2
• Molecular Weight: 328.3 g/mol
• CAS No.: 2179072-33-2

Description

“1-(fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate” is a chemical compound with the empirical formula C6H8F4N2O5S2. It is also known as “1-(Fluorosulfuryl)-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate” or “Fluorosulfuryl imidazolium triflate salt” or "SuFEx-IT".

Synthesis Analysis

This compound is a solid fluorosulfuryl imidazolium triflate salt, which is a convenient alternative to sulfuryl fluoride (SO2F2), a harmful fumigant gas with difficult handling procedures. It has been demonstrated by the labs of K. Barry Sharpless and Jiajia Dong to convert phenols, primary amines, and secondary amines to fluorosulfates and sulfamoyl fluorides.

Molecular Structure Analysis

The molecular weight of this compound is 328.26. The molecular formula is C6H8F4N2O5S2.

Chemical Reactions Analysis

This compound has been used in the fluorosulfurylation of phenols and amines. It delivers the same “F-SO2 +” fragment to Nu-H. Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides.

Physical and Chemical Properties Analysis

This compound is a solid with a melting point of 64-65 °C. It should be stored in a dry environment (desiccator advised) at 4 °C.

Scientific Research Applications

Electrochemical Performance in Lithium-Ion Batteries

Research by Ahmed et al. (2019) demonstrates the synthesis of an imidazolium functionalized imide-based electrolyte salt, including 1-(fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate, for use in lithium-ion batteries (LIBs). This compound exhibits high electrochemical stability, good lithium ion conductivity, and enhanced electrochemical performance when combined with conventional imide salts as additives, making it promising for LIB applications (Ahmed et al., 2019).

Ionic Liquids with Anions Based on Fluorosulfonyl Derivatives

Gouveia et al. (2017) studied ionic liquids containing anions based on fluorosulfonyl derivatives, including imidazolium salts. These ionic liquids were evaluated for their physical properties such as mass density and viscosity, which are essential for various applications, including electrochemical systems and energy storage (Gouveia et al., 2017).

Applications in Liquid Crystal and Thermotropic Behavior

Bradley et al. (2002) synthesized a series of 1-alkyl-3-methylimidazolium salts containing trifluoromethanesulfonate anion, exploring their application in liquid crystals. These compounds display unique thermotropic phase behavior, useful in the development of advanced materials and technologies (Bradley et al., 2002).

Mechanism of Action

The compound possesses novel reactivity, selectivity, and scope. It has been used in the fluorosulfurylation of phenols and amines. Fluorosulfates are used widely in biological studies, medicinal chemistry, and work as a pseudohalide in Pd-catalysed cross-coupling reactions.

Safety and Hazards

This compound is classified as causing severe skin burns and eye damage (Skin corrosion Category 1B, H314; Serious eye damage Category 1, H318). It should not be inhaled, and skin should be washed thoroughly after handling. Protective gloves, protective clothing, eye protection, and face protection should be worn when handling this compound.